N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H22FN3O2/c1-2-24-16-12-22(15-10-8-13(19)9-11-15)21-17(16)18(23)20-14-6-4-3-5-7-14/h8-12,14H,2-7H2,1H3,(H,20,23)
• InChI Key: IFNXRMDGKCQFLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2CCCCC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H22FN3O2
• Molecular Weight: 331.4 g/mol

Description

N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, also known as CEFP, is a novel compound that has gained significant attention in scientific research. It belongs to the class of pyrazole carboxamide derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting COX-2, N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide reduces the production of prostaglandins, leading to a decrease in inflammation, pain, and fever.
Biochemical and Physiological Effects
N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, leading to a decrease in oxidative stress. Additionally, N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has several advantages for lab experiments. It is stable, easy to synthesize, and has a high purity level. N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide also has a low toxicity level, making it safe for use in various experiments. However, N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has some limitations, such as its low solubility in water and its short half-life, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide research. One direction is to investigate its potential use in the treatment of other diseases, such as diabetes, cardiovascular diseases, and autoimmune diseases. Another direction is to study the pharmacokinetics and pharmacodynamics of N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide to optimize its effectiveness. Additionally, research can be conducted to explore the use of N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide in combination with other drugs to enhance its therapeutic effects.
Conclusion
In conclusion, N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is a novel compound that has shown promising results in various scientific research applications. Its mechanism of action involves the inhibition of COX-2, leading to a decrease in inflammation, pain, and fever. N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has several advantages for lab experiments, but it also has some limitations. There are several future directions for N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide research, which can lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide involves the reaction of cyclohexanone, ethyl 4-chloroacetoacetate, 4-fluoroaniline, and hydrazine hydrate in the presence of a catalyst. The reaction yields a crude product, which is then purified using column chromatography. The final product obtained is N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, which is a white solid with a molecular weight of 365.4 g/mol.

Scientific Research Applications

N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has shown potential in various scientific research applications. It has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has also shown promising results in the treatment of neuropathic pain, cancer, and neurodegenerative diseases. Additionally, N-cyclohexyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been studied for its potential use as a diagnostic tool for various diseases.